Cas no 1245772-39-7 (4-Chloro-1-(difluoromethoxy)-2-nitrobenzene)

• Product Name: 4-Chloro-1-(difluoromethoxy)-2-nitrobenzene
• CAS No: 1245772-39-7
• MF: C₇H₄ClF₂NO₃
• MW: 223.561367988586
• MDL: MFCD15976392
• CID: 3160287
• PubChem ID: 50896572
• Update Time: 2025-06-08

4-Chloro-1-(difluoromethoxy)-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-nitro-1-(difluoromethoxy)benzene
• AKOS005169267
• MFCD15976392
• 1245772-39-7
• STL584295
• 4-chloro-1-(difluoromethoxy)-2-nitro-benzene
• EN300-232427
• 4-chloro-1-(difluoromethoxy)-2-nitrobenzene
• VZB77239
• 4-Chloro-1-(difluoromethoxy)-2-nitrobenzene

• MDL： MFCD15976392
• Inchi： 1S/C7H4ClF2NO3/c8-4-1-2-6(14-7(9)10)5(3-4)11(12)13/h1-3,7H
• InChI Key： MTRPCOKJSDVMKS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)[N+](=O)[O-])OC(F)F

Computed Properties

• Exact Mass: 222.9847770Da
• Monoisotopic Mass: 222.9847770Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 4-Chloro-1-(difluoromethoxy)-2-nitrobenzene

Introduction to 4-Chloro-1-(difluoromethoxy)-2-nitrobenzene (CAS No. 1245772-39-7)

4-Chloro-1-(difluoromethoxy)-2-nitrobenzene, identified by its Chemical Abstracts Service (CAS) number 1245772-39-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitroaromatics, characterized by the presence of a nitro group (-NO₂) and a halogen substituent, which together contribute to its unique chemical properties and reactivity. The molecular structure of 4-Chloro-1-(difluoromethoxy)-2-nitrobenzene incorporates a chloro group at the fourth position of the benzene ring and a difluoromethoxy group at the first position, making it a versatile intermediate in synthetic chemistry.

The significance of 4-Chloro-1-(difluoromethoxy)-2-nitrobenzene lies in its potential applications as a building block for more complex molecules. In recent years, there has been growing interest in developing novel compounds with enhanced biological activity, particularly in the realm of drug discovery. The nitroaromatic core of this compound provides a stable platform for further functionalization, enabling chemists to explore various derivatives that may exhibit desirable pharmacological properties.

One of the most compelling aspects of 4-Chloro-1-(difluoromethoxy)-2-nitrobenzene is its role in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop new agents targeting various therapeutic areas, including oncology, infectious diseases, and central nervous system disorders. The presence of both chloro and difluoromethoxy groups allows for selective modifications, which is crucial for optimizing drug efficacy and minimizing side effects.

In the context of contemporary research, 4-Chloro-1-(difluoromethoxy)-2-nitrobenzene has been employed in the development of small-molecule inhibitors. These inhibitors are designed to interact with specific biological targets, such as enzymes and receptors, thereby modulating cellular processes. For instance, studies have demonstrated its utility in creating compounds that inhibit kinases, which are often overactive in cancer cells. By modifying the substituents on the benzene ring, researchers can fine-tune the binding affinity and selectivity of these inhibitors.

The chemical reactivity of 4-Chloro-1-(difluoromethoxy)-2-nitrobenzene also makes it a valuable tool in synthetic organic chemistry. The nitro group can undergo reduction to form an amine, while the chloro and difluoromethoxy groups can participate in nucleophilic aromatic substitution reactions. These transformations allow for the introduction of additional functional groups, expanding the scope of possible derivatives. Such flexibility is particularly important in drug discovery pipelines, where rapid access to diverse molecular structures is essential.

Recent advancements in computational chemistry have further enhanced the utility of 4-Chloro-1-(difluoromethoxy)-2-nitrobenzene. Molecular modeling techniques enable researchers to predict the behavior of this compound in various reaction conditions, thereby accelerating the design process. By integrating experimental data with computational insights, scientists can optimize synthetic routes and predict biological activity with greater accuracy. This synergy between experimental and computational approaches has been instrumental in advancing projects involving 4-Chloro-1-(difluoromethoxy)-2-nitrobenzene.

The agrochemical industry has also recognized the potential of 4-Chloro-1-(difluoromethoxy)-2-nitrobenzene as a precursor for developing novel pesticides. Its structural motifs are reminiscent of established herbicides and fungicides, suggesting that derivatives may exhibit similar or improved efficacy against crop pathogens. Additionally, the compound's stability under various environmental conditions makes it a promising candidate for field applications. Further research is needed to fully explore these possibilities, but initial studies are encouraging.

In summary, 4-Chloro-1-(difluoromethoxy)-2-nitrobenzene (CAS No. 1245772-39-7) represents a versatile intermediate with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse chemical modifications, making it a valuable asset in drug discovery and material science. As research continues to uncover new methodologies for functionalizing this compound, its importance is likely to grow even further. The intersection of synthetic chemistry, computational modeling, and biological evaluation ensures that 4-Chloro-1-(difluoromethoxy)-2-nitrobenzene will remain at the forefront of innovation in these fields.